Cas no 1263409-98-8 (Etravirine Impruity 1)

Etravirine Impruity 1 structure
Etravirine Impruity 1 structure
Product Name:Etravirine Impruity 1
CAS No:1263409-98-8
MF:C13H9Cl2N3O
MW:294.136060476303
CID:3163730
PubChem ID:58509628
Update Time:2025-04-21

Etravirine Impruity 1 Chemical and Physical Properties

Names and Identifiers

    • Etravirine Impruity 1
    • 1263409-98-8
    • 4-((4,6-Dichloropyrimidin-2-yl)oxy)-3,5-dimethylbenzonitrile
    • SCHEMBL1085442
    • Inchi: 1S/C13H9Cl2N3O/c1-7-3-9(6-16)4-8(2)12(7)19-13-17-10(14)5-11(15)18-13/h3-5H,1-2H3
    • InChI Key: FEKIEGJOOPMUMM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)OC1C(C)=CC(C#N)=CC=1C)Cl

Computed Properties

  • Exact Mass: 293.0122673Da
  • Monoisotopic Mass: 293.0122673Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 58.8Ų
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